Cas no 2172580-12-8 (9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172580-12-8
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6212541
• PubChem ID: 165867697
• Update Time: 2025-07-16

9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro3.5nonane
• EN300-1642858
• 2172580-12-8
• 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C15H21NO2/c1-11-10-12(17-2)4-5-13(11)14-15(6-3-7-15)18-9-8-16-14/h4-5,10,14,16H,3,6-9H2,1-2H3
• InChI Key： JSFJUNQUAYCVKN-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=CC=2C)OC)C21CCC2

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro3.5nonane

Comprehensive Analysis of 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172580-12-8)

The compound 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2172580-12-8) is a spirocyclic structure of significant interest in pharmaceutical and chemical research. Its unique molecular architecture, featuring a spiro[3.5]nonane core with an embedded 5-oxa-8-aza heterocycle, makes it a versatile scaffold for drug discovery. Researchers are increasingly exploring its potential applications in modulating biological targets, particularly in neurological and metabolic disorders. The presence of the 4-methoxy-2-methylphenyl moiety further enhances its binding affinity to specific receptors, making it a candidate for further preclinical studies.

In recent years, the demand for spirocyclic compounds has surged due to their three-dimensional complexity and improved pharmacokinetic properties. 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro[3.5]nonane aligns with this trend, as its rigid structure offers reduced conformational flexibility, which can lead to higher selectivity and fewer off-target effects. This is particularly relevant in the context of AI-driven drug design, where computational models prioritize molecules with optimal steric and electronic properties. The compound’s CAS No. 2172580-12-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing prominence in medicinal chemistry.

One of the most discussed topics in modern pharmacology is the need for sustainable synthesis of complex molecules. The synthesis of 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro[3.5]nonane often involves multi-step routes, but recent advances in catalysis and green chemistry have streamlined its production. For instance, palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to improve yields and reduce waste. These innovations resonate with the broader industry shift toward environmentally friendly practices, a key concern for both researchers and regulatory bodies.

The pharmacological profile of 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro[3.5]nonane is another area of active investigation. Preliminary studies suggest its potential as a GPCR modulator, a class of targets implicated in conditions ranging from depression to diabetes. Its spirocyclic framework may also confer resistance to metabolic degradation, a critical factor in drug development. These attributes have sparked interest in its application for neuroprotective therapies, a hot topic given the rising prevalence of neurodegenerative diseases globally.

From a commercial perspective, the compound’s CAS No. 2172580-12-8 is increasingly referenced in patents and proprietary research, indicating its value in intellectual property portfolios. Companies specializing in custom synthesis and contract research often highlight this molecule as part of their catalog, catering to clients seeking novel chemical entities. Additionally, its structural features make it a candidate for fragment-based drug discovery, a strategy gaining traction in the era of precision medicine.

In conclusion, 9-(4-methoxy-2-methylphenyl)-5-oxa-8-azaspiro[3.5]nonane represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its spirocyclic design, synthetic accessibility, and biological relevance position it as a molecule to watch in the coming years. As research continues to unravel its mechanisms and applications, this compound is poised to contribute meaningfully to advancements in both academia and industry.